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Compound of Interest

Compound Name: 3-(1-Pyrrolidino)propionitrile

Cat. No.: B1330160

An In-depth Technical Guide to 3-(1-
Pyrrolidino)propionitrile

This technical guide provides a comprehensive overview of the molecular structure and
properties of 3-(1-Pyrrolidino)propionitrile, a chemical compound of interest to researchers
and professionals in drug development and chemical synthesis.

Molecular and Physicochemical Properties

3-(1-Pyrrolidino)propionitrile is a chemical intermediate with a distinct molecular architecture.
The quantitative data for this compound are summarized in the table below, offering a clear
comparison of its key properties.
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Property Value References
Molecular Formula C7H12N2 [L12113114115]116]
Molecular Weight 124.18 g/mol 2131141511611 7]
CAS Registry Number 26165-45-7 [1][2][6]

. . 110-112°C at 28 Torrl132-
Boiling Point [L1[213107]
133°C at 10mm

Density 1.04 g/cm3 [21[31[5]1[7]
Refractive Index 1.466 [21[31[5]
Flash Point 104-105°C at 15mm [21[31[7]
EINECS Number 247-493-0 [2][5]

Molecular Structure

The molecular structure of 3-(1-Pyrrolidino)propionitrile consists of a pyrrolidine ring
attached to a propionitrile group. The pyrrolidine is a five-membered saturated heterocycle
containing one nitrogen atom. This nitrogen atom is bonded to the third carbon of the
propionitrile chain. The nitrile group (-C=N) is located at the end of this three-carbon chain.

Caption: Molecular structure of 3-(1-Pyrrolidino)propionitrile.

This guide serves as a foundational resource for professionals requiring detailed information on
3-(1-Pyrrolidino)propionitrile. The provided data and structural representation are essential
for experimental design, synthesis planning, and further research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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